2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained attention from the scientific community due to its potential applications in various fields, such as medicinal chemistry, drug discovery, and biochemistry.
Mechanism of Action
The mechanism of action of 2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one involves the inhibition of dihydroorotate dehydrogenase, which is an enzyme that plays a crucial role in the de novo synthesis of pyrimidine nucleotides. By inhibiting this enzyme, the compound can disrupt the proliferation of cancer cells and modulate the immune response in autoimmune diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one are mainly related to its inhibitory activity against dihydroorotate dehydrogenase. The compound has been shown to inhibit the proliferation of cancer cells and modulate the immune response in autoimmune diseases. Additionally, it has been reported to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one in lab experiments include its potent inhibitory activity against dihydroorotate dehydrogenase, its anti-inflammatory and analgesic properties, and its potential applications in medicinal chemistry and drug discovery. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the research on 2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one. Some of these include:
1. Further studies to determine the safety and efficacy of the compound in animal models and clinical trials.
2. Investigation of the compound's potential applications in other fields, such as biochemistry and biotechnology.
3. Development of new synthetic methods for the compound and its analogs.
4. Studies to elucidate the structure-activity relationship of the compound and its derivatives.
5. Investigation of the compound's potential applications in combination therapy for cancer and autoimmune diseases.
Conclusion:
In conclusion, 2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one is a chemical compound that has gained attention from the scientific community due to its potential applications in various fields, such as medicinal chemistry, drug discovery, and biochemistry. The compound exhibits potent inhibitory activity against dihydroorotate dehydrogenase, has anti-inflammatory and analgesic properties, and shows promise as a potential candidate for the treatment of cancer and autoimmune diseases. However, further studies are needed to determine its safety and efficacy and to explore its potential applications in other fields.
Synthesis Methods
The synthesis of 2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one can be achieved by using various methods. One of the most common methods involves the reaction of 2-cyclopropyl-4-methyl-5-nitropyrimidine with 2-cyclopropyl-6-methylmorpholine-4-carboxylic acid chloride in the presence of a base. The reaction is carried out in an organic solvent, such as dichloromethane or tetrahydrofuran, at room temperature. After the completion of the reaction, the product is isolated by filtration and recrystallization.
Scientific Research Applications
2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various enzymes, such as dihydroorotate dehydrogenase, which is an important target for the treatment of cancer and autoimmune diseases. Additionally, it has been reported to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.
properties
IUPAC Name |
2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3/c1-9-7-19(8-13(22-9)10-2-3-10)16(21)12-6-17-14(11-4-5-11)18-15(12)20/h6,9-11,13H,2-5,7-8H2,1H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCNSGIIOJMSIDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C2CC2)C(=O)C3=CN=C(NC3=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclopropyl-5-(2-cyclopropyl-6-methylmorpholine-4-carbonyl)-1H-pyrimidin-6-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.